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Introduction
Barium sodium niobate (Ba₂NaNb₅O₁₅), often abbreviated as BNN or "banana," is a

ferroelectric crystal that has garnered significant interest for its exceptional nonlinear optical

(NLO) properties. Its large nonlinear coefficients, high resistance to optical damage, and

favorable phase-matching characteristics make it a crucial material for a variety of applications,

including frequency doubling, optical parametric oscillation, and electro-optic modulation. This

guide provides an in-depth overview of the nonlinear optical coefficients of barium sodium
niobate, detailed experimental protocols for their measurement, and a summary of key

quantitative data.

Nonlinear Optical Properties of Barium Sodium
Niobate
Barium sodium niobate belongs to the orthorhombic crystal class (mm2) at room

temperature, a non-centrosymmetric structure that is a prerequisite for second-order nonlinear

optical effects. The second-order nonlinear susceptibility, denoted by the tensor dij, governs the

efficiency of processes such as second-harmonic generation (SHG). The useful nonlinear

coefficients of BNN are approximately twice those of lithium niobate (LiNbO₃), another widely

used NLO material.[1] Furthermore, BNN does not exhibit the significant optically induced
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refractive index inhomogeneities (often termed "optical damage") at room temperature that can

plague materials like LiNbO₃.[1]

Data Presentation
The second-order nonlinear optical coefficients of barium sodium niobate have been

experimentally determined, with the most frequently cited values provided below. These

coefficients relate the induced nonlinear polarization to the applied optical electric field.

Nonlinear Optical
Coefficient

Value (pm/V) at 1.064 µm Reference

d₃₁ 11.3 ± 1.0 Singh et al. (1970)

d₃₂ 11.3 ± 1.0 Singh et al. (1970)

d₃₃ -27.6 ± 2.5 Singh et al. (1970)

d₁₅ 11.8 ± 1.0 Singh et al. (1970)

d₂₄ 11.8 ± 1.0 Singh et al. (1970)

Note: The signs of the coefficients are relative to the d₃₃ coefficient of LiNbO₃.

Experimental Protocols
The determination of the nonlinear optical coefficients of barium sodium niobate is most

commonly achieved through the Maker fringe technique. This method involves measuring the

intensity of the second-harmonic light generated from a sample as a function of the incident

angle of the fundamental laser beam.

Maker Fringe Technique for dij Coefficient Measurement
Objective: To determine the magnitude of the second-order nonlinear optical coefficients (dij) of

a barium sodium niobate crystal.

Materials and Equipment:

Pulsed laser source with high peak power (e.g., Q-switched Nd:YAG laser at 1.064 µm).
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High-quality, single-domain barium sodium niobate crystal with polished, parallel faces.

Rotation stage with high angular resolution for mounting the crystal.

Polarizers and half-wave plates to control the polarization of the fundamental and second-

harmonic beams.

Appropriate filters to block the fundamental wavelength and transmit the second-harmonic

wavelength.

A sensitive photodetector (e.g., a photomultiplier tube or a photodiode).

Lock-in amplifier or boxcar averager for signal processing.

Reference crystal with a well-characterized nonlinear coefficient (e.g., quartz or LiNbO₃).

Experimental Procedure:

Sample Preparation: A single crystal of barium sodium niobate is cut and polished to have

flat and parallel surfaces. The orientation of the crystallographic axes relative to the polished

faces must be precisely known.

Optical Setup: The laser beam is directed through a polarizer and a half-wave plate to set the

desired polarization of the fundamental beam. The beam is then focused onto the BNN

crystal, which is mounted on the rotation stage.

Data Acquisition: The crystal is rotated, and the intensity of the generated second-harmonic

light is measured at various angles of incidence. A set of filters is placed after the crystal to

block the fundamental laser beam and allow only the second-harmonic signal to reach the

photodetector. An analyzer may be used to select a specific polarization of the second-

harmonic light.

Maker Fringe Pattern: As the crystal is rotated, the path length of the fundamental and

second-harmonic waves within the crystal changes, leading to a phase mismatch. This

results in an oscillatory pattern of the second-harmonic intensity known as Maker fringes.
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Data Analysis: The envelope of the Maker fringe pattern is a function of the effective

nonlinear coefficient (deff) for the specific crystal orientation and polarization combination. By

fitting the experimental data to the theoretical Maker fringe equation, the value of deff can be

determined.

Determination of dij: By performing measurements with different crystal orientations and

polarizations of the fundamental and second-harmonic beams, the individual components of

the dij tensor can be isolated and calculated from the measured deff values. A comparison

with the signal from a reference crystal of known nonlinearity is used for absolute calibration.

Visualizations
Experimental Workflow for Nonlinear Optical Coefficient
Determination
The following diagram illustrates the logical workflow for the characterization of the nonlinear

optical coefficients of a material like barium sodium niobate using the Maker fringe technique.
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Experimental workflow for NLO coefficient determination.
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Phase-Matching for Efficient Second-Harmonic
Generation
For practical applications, achieving high conversion efficiency in second-harmonic generation

requires fulfilling the phase-matching condition, where the wave vectors of the fundamental and

second-harmonic waves are properly matched (Δk = k₂ω - 2kω = 0). In birefringent crystals like

barium sodium niobate, this can be achieved by appropriately choosing the polarization of the

light and the direction of propagation relative to the crystal's optic axes.

The relationship between the fundamental and second-harmonic waves in a phase-matching

scheme is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1143473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input

Nonlinear Process

Output

Fundamental
Wave (ω)

Ba₂NaNb₅O₁₅

Crystal

Phase-Matching
Condition Met

Second-Harmonic
Wave (2ω)

Efficient Conversion

Click to download full resolution via product page

Phase-matching for efficient SHG in BNN.
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Conclusion
Barium sodium niobate remains a material of significant importance in the field of nonlinear

optics due to its large nonlinear coefficients and favorable optical properties. A thorough

understanding of its nonlinear optical tensor, coupled with precise experimental

characterization, is essential for the design and optimization of advanced photonic devices. The

data and protocols outlined in this guide provide a foundational resource for researchers and

scientists working with this versatile crystal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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